Cas no 64452-02-4 ( )

• Product Name: &nbsp
• CAS No: 64452-02-4
• MF: C₇H₁₅IN₃P
• MW: 299.092334032059
• CID: 961300
• PubChem ID: 24198133
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [Me-PTA](+)I(-)
• 64452-02-4
• DTXSID30639084
• NSC-288658
• 7-Methyl-1,3,5-triaza-7-phosphatricyclo[3.3.1.1~3,7~]decan-7-ium iodide
• NSC288658
•  

• Inchi： 1S/C7H15N3P.HI/c1-11-5-8-2-9(6-11)4-10(3-8)7-11;/h2-7H2,1H3;1H/q+1;/p-1
• InChI Key： RAHMNCXATHUPTB-UHFFFAOYSA-M
• SMILES： [I-].[P+]12(C)CN3CN(CN(C3)C1)C2

Computed Properties

• Exact Mass: 172.10055
• Monoisotopic Mass: 299.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.7A^2

Experimental Properties

• PSA: 9.72
• LogP: -2.85670